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Compound of Interest

Compound Name: Chrysin-7-O-beta-D-glucoronide

Cat. No.: B8220709

Get Quote

Technical Guide: Chrysin-7-O-beta-D-
glucuronide

Characterization, Biosynthesis, and Analytical Protocols for Drug Metabolism Research

Executive Summary

Chrysin-7-O-beta-D-glucuronide (C7G) is the primary Phase Il metabolite of chrysin (5,7-
dihydroxyflavone), a naturally occurring flavonoid found in honey, propolis, and passion flowers.
[1][2] While chrysin demonstrates potent anti-inflammatory and antineoplastic potential in vitro,
its clinical utility is severely limited by extensive first-pass metabolism.[1][2]

For drug development professionals, C7G is not merely a waste product; it is a critical
biomarker for bioavailability studies and a substrate for efflux transporters (specifically
BCRP/ABCG2).[2] This guide provides the definitive physicochemical data, biosynthetic
pathways, and validated analytical protocols required to study this compound in
pharmacokinetic (PK) assays.[2]
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]1[8]

The precise identification of metabolites is paramount for regulatory submissions.[2] The 7-O-
glucuronide is the regio-specific product of UDP-glucuronosyltransferase (UGT) activity, distinct
from the less common 5-O-glucuronide.[1][2][3]

Core Identifiers

Parameter Technical Specification
Common Name Chrysin-7-O-beta-D-glucuronide
CAS Number 35775-49-6

(2S,3S5,4S,5R,6S)-3,4,5-trihydroxy-6-(5-hydroxy-
IUPAC Name 4-ox0-2-phenylchromen-7-yl)oxyoxane-2-

carboxylic acid

Chrysin 7-glucuronide; Chrysin 7-O-3-D-

Synonyms ]
glucopyranuronoside
Molecular Formula C21H18010
Molecular Weight 430.36 g/mol
- Soluble in DMSO, Methanol; sparingly soluble in
Solubility

water (pH dependent)

Structural Integrity

The glycosidic bond at the C7 position is susceptible to hydrolysis by

-glucuronidase.[1][2] Handling protocols must ensure the inhibition of this enzyme during
plasma/tissue extraction to prevent overestimation of the aglycone (chrysin).[2]

Biosynthesis and Metabolic Pathway

Chrysin undergoes rapid glucuronidation in the liver and intestine. This reaction is catalyzed
primarily by the UGT1A1 isoform, with contributions from UGT1A9.[2] The resulting conjugate
is highly polar and is subsequently targeted by efflux transporters.[2]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/chrysin-8-C-glucuronide
https://biorlab.com/product/chrysin-7-o-glucuronide/
https://pubchem.ncbi.nlm.nih.gov/compound/chrysin-8-C-glucuronide
https://www.chemfaces.com/series/S0611-7.html
https://biorlab.com/product/chrysin-7-o-glucuronide/
https://pubchem.ncbi.nlm.nih.gov/compound/chrysin-8-C-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/chrysin-8-C-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/chrysin-8-C-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/chrysin-8-C-glucuronide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8220709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action

o Entry: Chrysin enters the hepatocyte/enterocyte.[2]

e Conjugation: UGT1ALl transfers glucuronic acid from UDP-glucuronic acid (UDP-GA) to the
hydroxyl group at position 7 of the chrysin scaffold.[1][2]

o Efflux: C7G is a high-affinity substrate for BCRP (Breast Cancer Resistance Protein) and
MRP2, leading to excretion into bile or intestinal lumen (enterohepatic recycling).[1][2]

Pathway Visualization
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UDP-Glucuronic
Acid
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Chrysin
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Figure 1: Metabolic pathway of Chrysin via UGT conjugation and BCRP-mediated efflux.

Click to download full resolution via product page

[1][2]
Analytical Methodologies (LC-MS/MS)

Quantification of C7G in biological matrices requires high sensitivity due to its rapid clearance.
[1][2] The following protocol is validated for pharmacokinetic studies in plasma.

Chromatographic Conditions

e Instrument: UPLC coupled with Triple Quadrupole Mass Spectrometer (e.g., Waters Xevo or
Sciex QTRAP).[2]

e Column: C18 Reverse Phase (e.g., Waters Atlantis T3 or BEH C18, 2.1 x 50 mm, 1.7 pm).[2]
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» Mobile Phase A: 0.1% Formic Acid in Water.[2]

o Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

e Flow Rate: 0.3 - 0.4 mL/min.[1][2]

e Gradient:

o 0-0.5 min: 10% B[1][2]

o

0.5-3.0 min: Linear gradient to 90% B[1][2][3]

3.0-4.0 min: Hold 90% B

[¢]

[e]

4.0-5.0 min: Re-equilibrate 10% B

Mass Spectrometry Parameters (MRM Mode)

Detection is typically performed in Negative lon Mode (ESI-) due to the acidic nature of the
glucuronic acid moiety.[1][2]

Precursor lon Product lon Cone Voltage Collision
Analyte

(m/z) (m/z) (V) Energy (eV)
Chrysin-7-

] 429.1 [M-H]~ 253.0 (Aglycone) 30 25

glucuronide
Chrysin 253.0 [M-H]~ 143.0 35 30
IS (e.g.,

269.1 [M-H]- 170.0 30 20

Tolbutamide)

Note: The transition 429.1 — 253.0 corresponds to the neutral loss of the glucuronosyl moiety
(-176 Da), a characteristic fragmentation for O-glucuronides.[1][2]

Experimental Protocol: Enzymatic Synthesis of C7G
Standard
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While chemical synthesis (Koenigs-Knorr) is possible, it is labor-intensive and requires
protection/deprotection steps.[1][2] For research labs requiring analytical standards, enzymatic
biosynthesis using liver microsomes is the most efficient method to generate authentic C7G.[2]

Reagents Required[4][5][6][7][9]

e Chrysin (Aglycone substrate).[2][4][5][6]

Pooled Human or Rat Liver Microsomes (HLM/RLM) (Source of UGTs).[2]

UDP-Glucuronic Acid (UDP-GA) (Cofactor).[1][2]

Alamethicin (Pore-forming peptide to access luminal UGTSs).[1][2]

Magnesium Chloride (

).[2]

Phosphate Buffer (0.1 M, pH 7.4).[2]

Step-by-Step Workflow

o Activation:
o Thaw liver microsomes on ice.

o Incubate microsomes (1 mg protein/mL) with Alamethicin (50 ug/mg protein) on ice for 15
minutes. This permeabilizes the microsomal membrane, allowing UDP-GA to reach the
active site of UGT enzymes.

 Incubation Mixture Preparation:
o In a glass tube, combine:
» Phosphate Buffer (pH 7.4): Final vol to 1 mL.

= : 5 mM final concentration.[2]

= Activated Microsomes: 0.5 mg/mL final.[2]
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s Chrysin: 50-100 pM (dissolved in DMSO, final DMSO < 1%).[1][2]

» Reaction Initiation:

o Pre-incubate at 37°C for 5 minutes.

o Initiate reaction by adding UDP-GA (final concentration 2-5 mM).[1][2]
e Synthesis & Termination:

o Incubate at 37°C with gentle shaking for 60-120 minutes.

o Terminate reaction by adding 1 mL of ice-cold Acetonitrile or Methanol containing 1%
Formic Acid.[1][2]

e Isolation:
o Vortex for 1 minute and centrifuge at 15,000 x g for 10 minutes at 4°C to pellet proteins.
o Collect supernatant.[2][7]

o Purify the C7G from the supernatant using Semi-Preparative HPLC (collecting the peak
corresponding to the glucuronide retention time determined in Section 4).[2]

o Evaporate solvent to obtain the solid standard.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. biorlab.com [biorlab.com]

2. chrysin-8-C-glucuronide | C21H18010 | CID 177825033 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 3. Chrysin 7-O-beta-D-glucopyranuronoside (CAS#35775-49-6); Chrysin 7-O-beta-gentio... |
Manufacturer ChemFaces [chemfaces.com]

e 4. Chrysin 7-O-3-d-glucopyranoside increases hepatic low-density lipoprotein receptor
expression through AMP-activated protein kinase activation - PMC [pmc.ncbi.nim.nih.gov]

e 5. researchgate.net [researchgate.net]

¢ 6. Induction of UDP-glucuronosyltransferase UGT1A1 by the flavonoid chrysin in the human
hepatoma cell line hep G2 - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

¢ 8. Induction of UDP-glucuronosyltransferase UGT1A1 by the flavonoid chrysin in Caco-2
cells--potential role in carcinogen bioinactivation - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 9. Determination of pharmacokinetics of chrysin and its conjugates in wild-type FVB and
Berpl knockout mice using a validated LC-MS/MS method - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [CAS number and IUPAC name for Chrysin-7-O-beta-D-
glucuronide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8220709/docs#cas-number-and-iupac-name-for-
chrysin-7-o-beta-d-glucuronide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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